Cas no 74606-69-2 (9-(3-hydroxypropyl)spiro[9-azabicyclo[3.3.1]nonane-3,5'-imidazolidine]-2',4'-dione)

• Product name: 9-(3-hydroxypropyl)spiro[9-azabicyclo[3.3.1]nonane-3,5'-imidazolidine]-2',4'-dione
• CAS No: 74606-69-2
• MF: C₁₃H₂₁N₃O₃
• MW: 267.32414
• CID: 979414
• PubChem ID: 435238

9-(3-hydroxypropyl)spiro[9-azabicyclo[3.3.1]nonane-3,5'-imidazolidine]-2',4'-dione Chemical and Physical Properties

Names and Identifiers

• 9-(3-hydroxypropyl)spiro[9-azabicyclo[3.3.1]nonane-3,5'-imidazolidine]-2',4'-dione
• AC1L8Z3H
• NSC366207
• NSC-366207
• DTXSID10331099
• 74606-69-2

• Inchi： InChI=1S/C13H21N3O3/c17-6-2-5-16-9-3-1-4-10(16)8-13(7-9)11(18)14-12(19)15-13/h9-10,17H,1-8H2,(H2,14,15,18,19)
• InChI Key： LGDQJLKLARGNRY-UHFFFAOYSA-N
• SMILES： C1CC2CC3(CC(C1)N2CCCO)C(=O)NC(=O)N3

Computed Properties

• Exact Mass: 267.15843
• Monoisotopic Mass: 267.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• PSA: 81.67
• LogP: 0.55940